Cas no 1804164-14-4 (3-(2-Bromopropanoyl)-4-methylbenzaldehyde)

• Product Name: 3-(2-Bromopropanoyl)-4-methylbenzaldehyde
• CAS No: 1804164-14-4
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5008206
• Update Time: 2025-10-29

3-(2-Bromopropanoyl)-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-4-methylbenzaldehyde

• Inchi： 1S/C11H11BrO2/c1-7-3-4-9(6-13)5-10(7)11(14)8(2)12/h3-6,8H,1-2H3
• InChI Key： GLZYYWZQQBXQFK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=O)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2.6
• Topological Polar Surface Area: 34.1

Additional information on 3-(2-Bromopropanoyl)-4-methylbenzaldehyde

3-(2-Bromopropanoyl)-4-methylbenzaldehyde: A Comprehensive Overview

The compound with CAS No. 1804164-14-4, commonly referred to as 3-(2-Bromopropanoyl)-4-methylbenzaldehyde, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a brominated propanoyl group. The presence of the bromine atom and the methyl substituent on the benzene ring makes this compound particularly interesting for various applications in synthetic chemistry and material science.

Recent studies have highlighted the potential of 3-(2-Bromopropanoyl)-4-methylbenzaldehyde in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of complex molecular frameworks, particularly in the development of novel pharmaceutical agents. The bromine atom in the molecule serves as an excellent leaving group, facilitating nucleophilic substitutions and enabling the creation of diverse chemical structures.

In addition to its role in drug discovery, 3-(2-Bromopropanoyl)-4-methylbenzaldehyde has shown promise in materials science. Its ability to undergo various types of polymerization reactions has led to its investigation as a building block for advanced materials, such as high-performance polymers and functional coatings. The methyl group on the benzene ring enhances the molecule's stability and reactivity, making it a valuable component in these applications.

The synthesis of 3-(2-Bromopropanoyl)-4-methylbenzaldehyde involves a multi-step process that typically begins with the bromination of propanoyl chloride. This is followed by a Friedel-Crafts acylation reaction to introduce the propanoyl group onto the benzene ring. The methyl substitution is achieved through a subsequent alkylation step, ensuring the formation of the desired product with high purity and yield.

From an analytical standpoint, 3-(2-Bromopropanoyl)-4-methylbenzaldehyde has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its structural arrangement. These analyses are crucial for ensuring the compound's identity and quality, especially when used in sensitive applications such as drug development.

Looking ahead, ongoing research into 3-(2-Bromopropanoyl)-4-methylbenzaldehyde is focused on expanding its utility in green chemistry. Scientists are exploring ways to optimize its synthesis using environmentally friendly methods, such as catalytic processes and biocatalysts. This shift towards sustainable practices aligns with global efforts to reduce waste and minimize environmental impact in chemical manufacturing.

In conclusion, 3-(2-Bromopropanoyl)-4-methylbenzaldehyde stands out as a versatile and valuable compound in contemporary chemistry. Its unique structure, combined with its reactivity and stability, positions it as a key player in various fields ranging from pharmaceuticals to materials science. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly remain at the forefront of chemical innovation.